4-(6-aminopyridin-3-yl)-1-methylpiperazin-2-one
Description
“4-(6-aminopyridin-3-yl)-1-methylpiperazin-2-one” is a chemical compound with the empirical formula C10H16N4 . It is a solid substance and is often used as a building block in heterocyclic compounds .
Synthesis Analysis
The synthesis of a similar compound, “tert-Butyl 4-(6-aminopyridin-3-yl)piperazine-1-carboxylate”, involves reacting 5-bromo-2-nitropyridine and piperazine in water to produce 1-(6-nitropyridine-3-yl) piperazine, followed by Boc protection and hydrogenation catalytic reduction . This method uses water as a single solvent, does not require an acid as a catalyst, and avoids the generation of a large amount of azo intermediate impurities .Molecular Structure Analysis
The molecular weight of “4-(6-aminopyridin-3-yl)-1-methylpiperazin-2-one” is 192.26 . The SMILES string representation of the molecule is CN1CCN(CC1)c2ccc(N)nc2 .Physical And Chemical Properties Analysis
“4-(6-aminopyridin-3-yl)-1-methylpiperazin-2-one” is a solid substance . Its molecular weight is 192.26 , and its molecular formula is C10H16N4 .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(6-aminopyridin-3-yl)-1-methylpiperazin-2-one involves the reaction of 6-aminonicotinic acid with 1-methylpiperazine in the presence of a coupling agent to form the intermediate 4-(6-aminopyridin-3-yl)-1-methylpiperazine. This intermediate is then oxidized using an oxidizing agent to form the final product, 4-(6-aminopyridin-3-yl)-1-methylpiperazin-2-one.", "Starting Materials": [ "6-aminonicotinic acid", "1-methylpiperazine", "coupling agent", "oxidizing agent" ], "Reaction": [ "Step 1: 6-aminonicotinic acid is reacted with 1-methylpiperazine in the presence of a coupling agent, such as N,N'-dicyclohexylcarbodiimide (DCC), to form the intermediate 4-(6-aminopyridin-3-yl)-1-methylpiperazine.", "Step 2: The intermediate 4-(6-aminopyridin-3-yl)-1-methylpiperazine is then oxidized using an oxidizing agent, such as potassium permanganate (KMnO4), to form the final product, 4-(6-aminopyridin-3-yl)-1-methylpiperazin-2-one." ] } | |
CAS RN |
868254-41-5 |
Product Name |
4-(6-aminopyridin-3-yl)-1-methylpiperazin-2-one |
Molecular Formula |
C10H14N4O |
Molecular Weight |
206.2 |
Purity |
95 |
Origin of Product |
United States |
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